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Compound of Interest

Compound Name: Taurodeoxycholate sodium salt

Cat. No.: B15607270

Taurodeoxycholate Sodium Salt: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical, chemical, and
biological properties of Taurodeoxycholate sodium salt (NaTDC). This bile salt is a critical
component in biological systems and a versatile tool in research and pharmaceutical
development, primarily utilized for its surfactant properties and its ability to modulate cellular
processes. This document outlines its fundamental characteristics, details key experimental
methodologies, and illustrates its involvement in cellular signaling pathways.

Physicochemical Properties

Taurodeoxycholate sodium salt is the taurine conjugate of deoxycholic acid.[1] As an anionic,
water-soluble bile salt, it is widely used as a detergent in laboratory settings.[2][3] Its
amphipathic nature, with both a hydrophobic steroidal backbone and a hydrophilic taurine
conjugate, allows it to form micelles and interact with both lipophilic and hydrophilic molecules.
[4] This property is crucial for its physiological role in fat emulsification and its application in
solubilizing lipids and membrane-bound proteins.[1][4]

General Properties
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Property Value Reference(s)

Taurodeoxycholic acid sodium
Synonyms salt, Sodium [51[6]

Taurodeoxycholate

CAS Number 1180-95-6 [5]
Molecular Formula C26H44NNaOsS [5]
Molecular Weight 521.69 g/mol [1]
Appearance White to off-white crystalline 6]
powder
Melting Point 168 °C (with decomposition) [7]
pKa ~1.9 [6]
Hygroscopicity Hygroscopic [8]

Solubility

Solvent Solubility Reference(s)
Water 100 mg/mL [7]

DMSO 27.5 mg/mL (50.95 mM) [9]

Ethanol ~2 mg/mL [10]
Dimethylformamide (DMF) ~25 mg/mL [10]

Phosphate-Buffered Saline

~3 mg/mL [10]
(PBS, pH 7.2)

Micellar Properties

The critical micelle concentration (CMC) is a key parameter of surfactants, representing the
concentration at which surfactant molecules begin to self-assemble into micelles. The CMC of
NaTDC is influenced by factors such as temperature and the ionic strength of the solution.
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Property Value Conditions Reference(s)

Critical Micelle

) 1-4mM 20-25°C [6]18]
Concentration (CMC)
Aggregation Number 6 [8][11]
Micellar Average
3100 [12]

Molecular Weight

Biological Activity and Signaling Pathways

Taurodeoxycholate sodium salt is not merely a biological detergent; it is also a signaling
molecule that can influence various cellular processes, including proliferation, apoptosis, and
inflammation.

Effects on Cell Membranes

As a surfactant, NaTDC can interact with and disrupt biological membranes. This property is
harnessed in research to permeabilize cell membranes and to solubilize and stabilize
membrane proteins for further study.[2][13] However, this interaction can also lead to
membrane damage at higher concentrations.[14]

NF-kB Signaling Pathway

Studies have shown that taurodeoxycholate can stimulate intestinal epithelial cell proliferation
and protect against apoptosis by activating the Nuclear Factor-kappa B (NF-kB) signaling
pathway.[15][16] NF-kB is a crucial transcription factor involved in regulating the expression of
genes related to inflammation, immunity, and cell survival.[17][18] The activation of NF-kB by
NaTDC highlights the role of bile acids in maintaining mucosal integrity.[15]
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Prepare NaTDC serial dilutions

:

Add pyrene probe to each dilution

:

Equilibrate samples

:

Measure fluorescence emission spectra Prepare NaTDC serial dilutions
Calculate l1/Is intensity ratio Measure surface tension of each dilution
Plot I1/Is vs. log[NaTDC] Plot surface tension vs. log[NaTDC]

Determine CMC from inflection point Determine CMC from intersection of linear fits
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Culture cells on permeable supports

:

Sterilize and calibrate EVOM electrodes Add NaTDC to apical compartment

N

Measure resistance of cell monolayer and blank

l

Calculate TEER (Q:-cm?)

Monitor TEER over time
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Isolate membrane fraction

:

Resuspend in buffer with NaTDC

:

Incubate to allow solubilization

:

Ultracentrifuge to separate soluble and insoluble fractions

:

Collect supernatant (solubilized proteins)

Analyze fractions by SDS-PAGE/Western blot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15607270?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

